Cas no 2171672-79-8 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidohexanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidohexanoic acid
• CAS No: 2171672-79-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6385812
• PubChem ID: 165544297
• Update Time: 2025-05-28

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidohexanoic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]hexanoic acid
• EN300-1491167
• 2171672-79-8

• Inchi： 1S/C26H30N2O5/c1-3-9-23(25(31)27-17(2)10-8-15-24(29)30)28-26(32)33-16-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h3-7,11-14,17,22-23H,1,8-10,15-16H2,2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QJSWUYLAQMCZLY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidohexanoic acid

Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidohexanoic acid (CAS No. 2171672-79-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidohexanoic acid (CAS No. 2171672-79-8) has emerged as a compound of significant interest. This molecule, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in peptide synthesis and drug development. Researchers and industry professionals are increasingly focusing on its applications due to its unique chemical properties and versatility in solid-phase peptide synthesis (SPPS).

The compound's Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a critical feature, offering stability during synthesis while allowing for easy deprotection under mild conditions. This makes 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidohexanoic acid a preferred choice for constructing complex peptides, including those used in therapeutic drug discovery and bioconjugation. Recent advancements in AI-driven drug design and high-throughput screening have further highlighted the importance of such building blocks in accelerating the development of novel biologics.

One of the most searched topics in this domain revolves around the synthetic pathways and purification techniques for Fmoc-amino acid derivatives. Researchers often inquire about optimizing yields and minimizing side reactions when working with CAS No. 2171672-79-8. Additionally, the compound's compatibility with automated peptide synthesizers and its role in click chemistry applications are frequently discussed in academic forums and industry publications.

From an SEO perspective, keywords such as "Fmoc-amino acid synthesis", "CAS 2171672-79-8 applications", and "peptide coupling reagents" are highly relevant. These terms align with current trends in green chemistry and sustainable synthesis methods, which are gaining traction among environmentally conscious researchers. The compound's potential in targeted drug delivery systems and biomaterial engineering also positions it as a hot topic in interdisciplinary studies.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidohexanoic acid represents a cornerstone in modern peptide chemistry. Its robust design and adaptability to cutting-edge technologies like machine learning-assisted molecular modeling ensure its continued relevance in both academic and industrial settings. As the demand for precision therapeutics grows, this compound will undoubtedly remain at the forefront of innovative research.